2-(Pyridin-2-ylmethoxy)-5-nitropyridine

• Molecular Formula: C11H9N3O3
• Molecular Weight: 231.21 g/mol
• IUPAC Name: 5-nitro-2-(pyridin-2-ylmethoxy)pyridine
• InChI: InChI=1S/C11H9N3O3/c15-14(16)10-4-5-11(13-7-10)17-8-9-3-1-2-6-12-9/h1-7H,8H2
• InChI Key: IFTLUSMGMNIWMV-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)COC2=NC=C(C=C2)[N+](=O)[O-]

Description

2-(Pyridin-2-ylmethoxy)-5-nitropyridine is a useful research compound. Its molecular formula is C11H9N3O3 and its molecular weight is 231.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Pyridylcarbinol (7.5 g, 0.069 mole) in dry dimethylformamide (190 ml) was cooled to −20° C. and treated with an 80% dispersion of sodium hydride in mineral oil (2.07 g, 0.069 mole) under argon. The mixture was stirred at −20° C. for two hours. 2-Chloro-5-nitropyridine (8.83 g, 0.058 mole) was added and the mixture was stirred at −20° C. for 0.5 hour then warmed to room temperature and stirred for 18 hours. Water was added dropwise and the solvent removed in vacuo. The residue was dissolved in dichloromethane, washed with 10% aqueous sodium hydroxide solution followed by water, dried (Na2SO4) and evaporated in vacuo to afford the title compound (12.2 g, 91%) as an orange solid.